Cas no 733674-69-6 (3-[(methylamino)methyl]-1λ?-thiolane-1,1-dione)

• Product Name: 3-[(methylamino)methyl]-1λ?-thiolane-1,1-dione
• CAS No: 733674-69-6
• MF: C₆H₁₃NO₂S
• MW: 163.23792052269
• CID: 4716491
• Update Time: 2023-11-20

3-[(methylamino)methyl]-1λ?-thiolane-1,1-dione Chemical and Physical Properties

Names and Identifiers

• 3-[(Methylamino)methyl]-1lambda6-thiolane-1,1-dione
• 3-[(methylamino)methyl]-1??-thiolane-1,1-dione
• 3-[(methylamino)methyl]-1lambda-thiolane-1,1-dione
• 1-(1,1-Dioxothiolan-3-yl)-N-methylmethanamine
• 3-[(methylamino)methyl]-1λ?-thiolane-1,1-dione

• Inchi： 1S/C6H13NO2S/c1-7-4-6-2-3-10(8,9)5-6/h6-7H,2-5H2,1H3
• InChI Key： QPPDIBMTQDIBKX-UHFFFAOYSA-N
• SMILES： S1(CCC(CNC)C1)(=O)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 10
• Rotatable Bond Count: 2
• Complexity: 192
• Topological Polar Surface Area: 54.6